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Compound of Interest

Compound Name: D-Allose

Cat. No.: B117823 Get Quote

This document provides comprehensive guidance on the proper disposal of D-Allose, a rare

monosaccharide used in various research and development applications, including

pharmaceuticals and nutritional science.[1][2][3] The following procedures are designed to

ensure the safety of laboratory personnel and compliance with environmental regulations.

Hazard Assessment
According to available Safety Data Sheets (SDS), D-Allose is not classified as a hazardous

substance or mixture.[4][5] However, it is crucial to handle all laboratory chemicals with care

and to be aware of potential hazards, however minimal.

Key Properties of D-Allose:

Property Value Source

Physical State White crystalline powder [1][6]

Molecular Formula C₆H₁₂O₆ [4][5]

Molecular Weight 180.16 g/mol [4][7]

Hazard Classification
Not a hazardous substance or

mixture
[4][5]

Incompatible Materials

Strong oxidizing agents, strong

acids/alkalis, strong reducing

agents

[4][5][7]
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Personal Protective Equipment (PPE)
Before handling D-Allose for disposal, ensure the following personal protective equipment is

worn to minimize exposure:

Gloves: Wear appropriate protective gloves.[6]

Eye Protection: Use safety goggles with side protection.[5]

Lab Coat: A standard lab coat is recommended to protect clothing.

Respiratory Protection: If generating dust, a NIOSH- or CEN-certified respirator may be

appropriate.[5][6]

Disposal Protocols
The appropriate disposal method for D-Allose depends on its physical state (solid or aqueous

solution) and the quantity to be discarded. Always consult and adhere to your institution's

specific waste management policies and local, state, and federal regulations.[4][6]

Solid D-Allose waste, including unused product and contaminated materials like weighing

paper, should be disposed of as non-hazardous solid waste.

Methodology:

Containment: Collect solid D-Allose waste in a suitable, well-sealed container to prevent

dust formation.[6][7] The original container can be used if it is in good condition.[8]

Labeling: Clearly label the container as "D-Allose waste, non-hazardous" or with your

institution's required labeling for non-hazardous chemical waste.

Storage: Store the waste container in a designated satellite accumulation area away from

incompatible materials.[8]

Disposal: Dispose of the container in the regular laboratory trash, unless your institution's

guidelines or local regulations require a specific chemical waste stream for non-hazardous

solids.[9]
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Small quantities of dilute, aqueous solutions of D-Allose may be eligible for drain disposal,

provided they meet specific criteria.

Methodology:

Verification: Confirm that your local wastewater treatment regulations and institutional

policies permit the drain disposal of non-hazardous, water-soluble carbohydrates.[8][9] D-
Allose is not known to be harmful to aquatic life.[10]

Neutralization (if applicable): Ensure the solution's pH is between 5.5 and 10.5 before

disposal.[9] D-Allose solutions are expected to be near neutral, but if mixed with other

reagents, pH adjustment may be necessary.

Dilution: Flush the solution down a laboratory sink with a large volume of cold water (at least

20 parts water).[10] This helps to dilute the substance further in the wastewater system.

Quantity Limits: Adhere to any daily limits on the quantity of chemicals that can be disposed

of via the sanitary sewer system.[9][10] For larger volumes, consider disposal via the

chemical waste stream as described for solids.

In the event of a D-Allose spill, follow these steps for cleanup and disposal.

Methodology:

Secure Area: Ensure adequate ventilation.[6]

Contain Spill: For solid spills, prevent further dispersal of dust.

Clean-up:

Solids: Carefully sweep or vacuum the spilled D-Allose. Avoid generating dust.[6][7]

Liquids: Absorb the solution with an inert material such as sand, diatomite, or universal

binders.[4]

Disposal of Cleanup Materials: Place the collected D-Allose and any contaminated

absorbent materials into a sealed container.[6] Label and dispose of it as non-hazardous

solid waste, following Protocol 3.1.
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Decontamination: Clean the spill area thoroughly with water.

Waste Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of D-
Allose.
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Start: D-Allose Waste

Is the waste a solid or
 an aqueous solution?

Solid D-Allose Waste
(Unused product, spills, contaminated items)

Solid

Aqueous D-Allose Solution

Aqueous

Consult institutional and
local regulations for

non-hazardous solid waste.

Do institutional and local
regulations permit drain

disposal of this substance?

Dispose in designated
non-hazardous solid

waste stream (lab trash).

End of Process

Flush down sanitary sewer
 with copious amounts of water.

Yes

Treat as chemical waste.
(Evaporation is not a permissible

 disposal method).

No

Collect in a sealed, labeled
container for waste pickup.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of D-Allose in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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